Cas no 1504-67-2 (2-Propen-1-ol, 3-(3-chlorophenyl)-)

2-Propen-1-ol, 3-(3-chlorophenyl)- structure
1504-67-2 structure
Product name:2-Propen-1-ol, 3-(3-chlorophenyl)-
CAS No:1504-67-2
MF:C9H9ClO
MW:168.620161771774
CID:1325921
PubChem ID:5387484

2-Propen-1-ol, 3-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-(3-chlorophenyl)-
    • 3-chlorocinnamyl alcohol
    • 3-(3-chlorophenyl)prop-2-en-1-ol
    • MFCD11848631
    • (E)-3-(3-chlorophenyl)prop-2-en-1-ol
    • NSC624006
    • 1504-67-2
    • m-Chlorocinnamyl alcohol
    • 119125-31-4
    • (E)-3-(3-Chloro-phenyl)-prop-2-en-1-ol
    • EN300-1246673
    • NSC-624006
    • SCHEMBL81747
    • 3-(3-Chlorophenyl)-2-propen-1-ol
    • Inchi: InChI=1S/C9H9ClO/c10-9-5-1-3-8(7-9)4-2-6-11/h1-5,7,11H,6H2/b4-2+
    • InChI Key: WKUYJSAYZXQXSD-DUXPYHPUSA-N
    • SMILES: C1=CC(=CC(=C1)Cl)C=CCO

Computed Properties

  • Exact Mass: 168.03427
  • Monoisotopic Mass: 168.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

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